Cas no 76-61-9 (2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid)

2-{4-hydroxy-2-methyl-5-(propan-2-yl)phenyl(1Z)-2-methyl-4-oxo-5-(propan-2-yl)cyclohexa-2,5-dien-1-ylidenemethyl}benzene-1-sulfonic acid Properties

Names and Identifiers

• 3,3-Bis(4-hydroxy-5-isopropyl-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• Thymolsulfonephthalein
• Thymolsulphonephthalein
• Thymolblue
• THYMOL BLUE INDICATOR
• ThymolBlue,indicator,pure100GR
• ThymolBlue,indicator,pure25GR
• Thymolsulfonaphthalein
• ThymusvulgarisP.E
• 2,2'-dimethyl-5,5'-diisopropylphenolsulfophthalein
• 3,3'-di-iso-propyl-6,6'-dimethylphenolsulphonephthalein
• 3,3'-diisopropyl-6-6'-dimethylphenolsulfonephthalein
• bleudethymol
• S NO 879
• s-dioxide
• THYMOL BLUE TS
• Thymol Blue, for analysis ACS
• Thymol Blue, indicator, pure
• ThyMol Blue, pure, indicator
• Thymol Blue,ACS
• Thymolsulfonephalein
• Thymolsulfophthalein
• Thymolsulfonphthalein
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)phenol] S,S-dioxide
• Thymol blue
• Thymosulfonphthalein
• Thymolsulphonphthalein
• Thymol Blue, ACS reagent
• 8YB4804L4M
• NSC11238
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Thymol, 6,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• Ph
• DTXSID5058800
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
• T0007
• UNII-8YB4804L4M
• 4-[3-(4-hydroxy-5-isopropyl-2-methyl-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-2-isopropyl-5-methyl-phenol
• 4,4'-(1,1-dioxido-3H-2,1-benzoxathiole-3,3-diyl)bis[5-methyl-2-(propan-2-yl)phenol]
• C27H30O5S
• Q420396
• 4-[3-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-5-methyl-2-propan-2-ylphenol
• J-610074
• Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-
• PRZSXZWFJHEZBJ-UHFFFAOYSA-N
• AKOS001499169
• LS-153802
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• NSC-11238
• NSC 11238
• BRN 0368036
• MFCD00005869
• 5-19-03-00462 (Beilstein Handbook Reference)
• AMY22426
• FT-0631324
• Phenol, 4,4'-(3H-2, {1-benzoxathiol-3-ylidene)bis[5-methyl-2-(1-methylethyl)-,} S, S-dioxide
• Azul Timol
• Timolo blu
• 3,3-bis(4-hydroxy-5-isopropyl-2-methylphenyl)-2,1lambda~6~-benzoxathiole-1,1(3H)-dione
• 4,4'-(3H-2,1-BENZOXATHIOL-3-YLIDENE)BIS(5-METHYL-2-(1-METHYLETHYL)PHENOL) S,S-DIOXIDE
• EINECS 200-973-3
• Thymol Bleu
• Thymol,6'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• STL264286
• Thymol, 6,6'-(3H-2, 1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• THYMOL BLUE [MI]
• T0235
• E70392
• Thymol blue; (6,6(3H-2,1-benzoxathiol-3-ylidene)dithymol,S,S-dioxide)
• CS-0010130
• C27-H30-O5-S
• Thymolblau
• SCHEMBL41734
• Phenol, 4,4'-(3H-2,1-benzoxathiol- 3-ylidene)bis[5-methyl-2-(1-methylethyl)-, S,S-dioxide
• Thymol Blue, JIS special grade
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(5-methyl-2-(1-methylethyl)-
• 76-61-9
• SY013687
• NS00005799
• ThymolBlue
• DTXCID4047832
• HY-D0219
• Phenol, 4,4'(3H2,1benzoxathiol3ylidene)bis(5methyl2(1methylethyl), S,Sdioxide
• DB-056097
• +Expand

• MDL： MFCD00005869
• InChIKey： PRZSXZWFJHEZBJ-UHFFFAOYSA-N
• Inchi： 1S/C27H30O5S/c1-15(2)19-13-22(17(5)11-24(19)28)27(21-9-7-8-10-26(21)33(30,31)32-27)23-14-20(16(3)4)25(29)12-18(23)6/h7-16,28-29H,1-6H3
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H])(C2=C([H])C(=C(C([H])=C2C([H])([H])[H])O[H])C([H])(C([H])([H])[H])C([H])([H])[H])O1)(=O)=O
• BRN： 0368036

Computed Properties

• Exact Mass: 466.18100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 466.181395
• Heavy Atom Count: 33
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Tautomer Count: 45
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 7.05300
• PSA: 92.21000
• Merck: 9400
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Soluble in alcohol and dilute alkali solutions. Insoluble in water.
• Boiling Point: 539.4°C (rough estimate)
• Melting Point: 221-224 °C (dec.) (lit.)
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 36 °C
• Solubility: 0.11g/l
• Color/Form: Dark blue, green or red purple crystalline powder
• Stability/Shelf Life: Stable. Combustible. Dust may form an explosive mixture with air. Incompatible with strong oxidizing agents.
• Solubility: Soluble in alcohol, insoluble in water.
• Sensitiveness: Sensitive to humidity
• pka: Pka1:1.65(at 25℃)(PH=1.2 to 2.8) Pka2:8.9(at 25℃)(PH=8.0 to 9.6)
• λmax: 594nm, 376nm, 544nm, 430nm
• PH: 1.2(red)-2.8(yellow) 8(yellow)-9.6(blue)
• Density: 1.1413 (rough estimate)